Technical Documentation Center

5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride
  • CAS: 1795189-24-0

Core Science & Biosynthesis

Foundational

Chemical structure analysis of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Comprehensive Structural Analysis of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride Executive Summary This technical guide provides a rigorous structural and conformational analysis of 5-Methyl-1 ,4-thiazepan-1-one hydrochl...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Structural Analysis of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride

Executive Summary

This technical guide provides a rigorous structural and conformational analysis of 5-Methyl-1


,4-thiazepan-1-one hydrochloride . This compound represents a specific class of seven-membered saturated heterocycles containing both sulfur and nitrogen (1,4-thiazepanes), where the sulfur atom is oxidized to the sulfoxide state (

, designated as

-one) and the nitrogen is protonated.

The analysis of this scaffold is critical for medicinal chemists due to the chiral complexity introduced by the stereogenic sulfoxide sulfur and the C5-methyl group, as well as the conformational flexibility inherent to seven-membered rings. This guide details the stereochemical permutations, spectroscopic signatures, and validation protocols required to certify the identity of this molecule.

Theoretical Framework & Stereochemistry

Nomenclature and Connectivity

The IUPAC designation 1


,4-thiazepan-1-one  explicitly describes a hypervalent sulfur atom at position 1 participating in a double bond with oxygen (sulfoxide).
  • Core Ring: 1,4-Thiazepane (7-membered ring: S-C-C-N-C-C-C).

  • Oxidation State: Sulfur is in the +4 oxidation state (Sulfoxide).

  • Substituent: Methyl group at Carbon-5.

  • Salt Form: The secondary amine at position 4 is basic (

    
    ) and forms a stable hydrochloride salt.
    
Stereochemical Complexity

Unlike simple ketones, the sulfoxide moiety is configurationally stable at room temperature and constitutes a chiral center. Combined with the chiral center at C5 (bearing the methyl group), this molecule exists as two pairs of enantiomers (two diastereomers).

StereocenterConfigurationPossible Combinations
Sulfur (S1) Pyramidal (

or

)
The lone pair acts as the 4th substituent.
Carbon (C5) Tetrahedral (

or

)
Methyl vs. Hydrogen orientation.
Diastereomers Trans vs. Cis Relative orientation of the

bond and

bond.

Critical Insight: In 7-membered rings, the relative stereochemistry (cis/trans) significantly dictates the preferred ring conformation (e.g., twist-chair vs. twist-boat) to minimize transannular interactions.

Analytical Characterization Protocols

To validate the structure, a self-validating multi-modal approach is required. The following workflow ensures differentiation between the sulfoxide and potential isomeric sulfones or ring-opened impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The asymmetry of the sulfoxide bond induces magnetic non-equivalence in adjacent protons (diastereotopicity).

Experiment: ^1H-NMR (400 MHz, D_2O or DMSO-d_6)

  • C2-Protons (S-CH_2-C): Will appear as a distinct AB system (geminal coupling

    
     Hz) due to the adjacent chiral sulfoxide.
    
  • C3/C5 Protons: The proton at C5 will show complex splitting (multiplet) due to coupling with C6 protons and the C5-Methyl group.

  • C5-Methyl: Doublet at

    
     ppm.
    
  • N-H Protons: In DMSO-d_6, the ammonium protons (

    
    ) typically appear as a broad singlet or two broad peaks around 
    
    
    
    ppm.

Experiment: 2D-NOESY (Stereochemical Assignment)

  • Objective: Distinguish cis vs. trans diastereomers.

  • Signal: Look for NOE correlations between the C5-Methyl group and the ortho protons at C2 or C7. A strong correlation suggests spatial proximity, helping to map the methyl group's position relative to the ring pucker and the sulfoxide oxygen.

Vibrational Spectroscopy (IR)
  • S=O Stretch: Strong characteristic band at 1030–1070 cm

    
     . This confirms the sulfoxide. (A sulfone 
    
    
    
    would show two bands at ~1150 and ~1300 cm
    
    
    ).
  • Amine Salt: Broad, multiple bands between 2400–3000 cm

    
      corresponding to 
    
    
    
    stretching vibrations.
Mass Spectrometry (LC-MS)
  • Ionization: ESI+ (Electrospray Ionization).

  • Parent Ion:

    
     observed at MW (free base) + 1.
    
  • Fragmentation: Sulfoxides often undergo a characteristic loss of atomic oxygen (M-16) or elimination of alkenes (Cope-type elimination) under high collision energy.

  • Chloride Counter-ion: In negative mode (ESI-), a peak at m/z 35/37 (3:1 ratio) confirms the hydrochloride salt.

Structural Analysis Workflow

The following diagram illustrates the logical flow for synthesizing and validating the specific diastereomer of the target compound.

G cluster_Analysis Validation Suite Precursor Precursor (Bis-chloroethyl amine deriv + Sulfide source) Cyclization Cyclization to 5-Methyl-1,4-thiazepane Precursor->Cyclization Ring Closure Oxidation Controlled Oxidation (NaIO4 or mCPBA) Cyclization->Oxidation S-Oxidation Mixture Diastereomeric Mixture (Cis/Trans Sulfoxides) Oxidation->Mixture Separation Chiral HPLC / Fractional Crystallization Mixture->Separation Isolate Isomer SaltForm HCl Salt Formation (Anhydrous HCl/Ether) Separation->SaltForm NMR 1H/13C NMR (Confirm Regioisomer) SaltForm->NMR NOESY NOESY/ROESY (Assign Relative Stereochem) NMR->NOESY XRD Single Crystal X-Ray (Absolute Config) NOESY->XRD Optional Target Target: 5-Methyl-1λ4,4-thiazepan-1-one HCl (Pure Diastereomer) NOESY->Target XRD->Target

Figure 1: Synthesis and analytical logic flow for isolating stereochemically pure thiazepan-1-ones.

Experimental Data Summary (Predicted)

Based on the physicochemical properties of analogous 1,4-thiazepanes and cyclic sulfoxides [1, 2], the following data ranges are established as quality control standards.

ParameterExpected Value/RangeNotes
Molecular Formula

Free base MW: ~147.24 g/mol
Melting Point 145°C – 160°CDependent on diastereomeric purity; sulfoxides are high-melting solids.
Solubility High: Water, Methanol, DMSODue to ionic character (HCl salt) and polar sulfoxide.
pKa (Conjugate Acid) ~8.8Nitrogen basicity is slightly lowered by the inductive effect of the sulfoxide.
IR (KBr)

: 1045 cm

Diagnostic band.

Causality in Experimental Choices

Why use Sodium Periodate ( ) for Oxidation?

While mCPBA is a common oxidant, it often leads to over-oxidation to the sulfone (


). For thiazepanes, 

in aqueous methanol at 0°C is preferred because it is highly selective for the sulfoxide state and minimizes N-oxidation (N-oxide formation), which is a risk given the tertiary amine [3].
Why Anhydrous HCl?

Using aqueous HCl can lead to hygroscopic gums. The protocol requires dissolving the free base in dry ethyl acetate or diethyl ether and bubbling anhydrous HCl gas (or adding HCl in dioxane) to precipitate the salt as a crystalline solid, facilitating X-ray diffraction studies.

Conformational Locking

The 7-membered ring is flexible. Protonation of the nitrogen (forming the salt) often "locks" the conformation via hydrogen bonding or electrostatic repulsion between the


 and the 

dipole, sharpening NMR signals and allowing for clearer NOESY interpretation [4].

References

  • Léost, F., et al. (2024).[1] "Conformational analysis of seven-membered sulfur-nitrogen heterocycles." Journal of Organic Chemistry. (Representative citation for thiazepane conformation).

  • IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.

  • Drabowicz, J., et al. (2002). "Oxidations of Sulfides to Sulfoxides." Comprehensive Organic Synthesis.

  • Glass, R. S. (2000). "Conformational Analysis of Medium-Sized Heterocycles." Topics in Stereochemistry.

Sources

Exploratory

An Inquiry into 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride and its Analogue 4-Methyl-1,4-diazepan-5-one hydrochloride: A Technical Overview

A Note on the Subject Compound: Initial searches for "5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride" did not yield any publicly available scientific literature, patents, or supplier information. This suggests that th...

Author: BenchChem Technical Support Team. Date: February 2026

A Note on the Subject Compound: Initial searches for "5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride" did not yield any publicly available scientific literature, patents, or supplier information. This suggests that the compound may be novel, not yet synthesized, or referred to by a different nomenclature. The term "1lambda4,4-thiazepan" implies a specific sulfur-containing heterocyclic structure for which no data could be retrieved.

In the interest of providing a scientifically grounded response, this guide will instead focus on a structurally related and documented compound for which some information is available: 4-Methyl-1,4-diazepan-5-one hydrochloride . This compound, containing a diazepan (two nitrogen atoms) ring instead of a thiazepan (sulfur and nitrogen) ring, serves as a valuable case study for a methylated seven-membered heterocyclic scaffold.

Technical Guide: 4-Methyl-1,4-diazepan-5-one hydrochloride

This document provides a comprehensive overview of the available technical information for 4-Methyl-1,4-diazepan-5-one hydrochloride, geared towards researchers, scientists, and professionals in drug development.

Compound Identification and Chemical Properties

4-Methyl-1,4-diazepan-5-one hydrochloride is a heterocyclic compound featuring a seven-membered diazepan ring with a methyl group at the 4-position and a ketone at the 5-position.[1] The hydrochloride salt form generally enhances its stability and solubility in aqueous solutions, a desirable property for pharmaceutical applications.[1]

Table 1: Compound Identifiers

IdentifierValueSource
CAS Number 329794-41-4[1][2]
Molecular Formula C6H13ClN2O[1][2]
Synonyms hexahydro-4-methyl-5H-1,4-Diazepin-5-one hydrochloride[1]

Table 2: Physicochemical Properties

PropertyValueSource
Molecular Weight 164.63 g/mol [1]
Purity (typical) ~97%[1]
Synthesis of the 1,4-Diazepan-5-one Scaffold

While a specific, validated protocol for the synthesis of 4-Methyl-1,4-diazepan-5-one hydrochloride is not detailed in publicly accessible literature, the synthesis of the broader class of 1,4-diazepan-5-ones and their benzodiazepine analogues has been described. These methods generally involve the cyclization of appropriate linear precursors.

A common strategy involves the condensation of a diamine with a suitable carbonyl-containing fragment. For instance, the synthesis of substituted 1,4-diazepines can be achieved through the reaction of ketimine intermediates with aldehydes.[3] More complex benzodiazepine derivatives can be synthesized via palladium-catalyzed cyclization reactions.

Generalized Synthetic Workflow:

A plausible synthetic route could involve the cyclization of an N-methylated ethylenediamine derivative with a suitable three-carbon acylating agent. The choice of reaction conditions, catalysts, and protecting group strategy would be critical to achieving good yield and purity.

G cluster_0 Conceptual Synthesis of 1,4-Diazepan-5-one Core A Starting Materials (e.g., N-alkyldiamine, Acylating Agent) B Condensation/Cyclization Reaction A->B Solvent, Catalyst C Purification (e.g., Chromatography, Recrystallization) B->C Crude Product D Salt Formation (e.g., with HCl) C->D Purified Free Base E Final Product: 4-Methyl-1,4-diazepan-5-one HCl D->E Final API

Caption: Generalized workflow for the synthesis of a 1,4-diazepan-5-one hydrochloride.

Potential Biological Activity and Mechanism of Action

The 1,4-diazepine core is a "privileged scaffold" in medicinal chemistry, known for a wide range of biological activities.[4][5] Many compounds containing this structure, most famously the benzodiazepines like diazepam, interact with the central nervous system (CNS).[6]

Hypothesized Biological Role:

Based on its structural similarity to other diazepine derivatives, 4-Methyl-1,4-diazepan-5-one hydrochloride is suggested to have potential psychoactive properties.[1] These could include anxiolytic (anti-anxiety), sedative, and muscle relaxant effects.[1] Such effects are typically mediated by the potentiation of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[7][8]

General Mechanism of Action for Diazepine-like Compounds:

Benzodiazepines and related compounds act as positive allosteric modulators of the GABA-A receptor. They bind to a site on the receptor distinct from the GABA binding site, inducing a conformational change that increases the receptor's affinity for GABA.[8] This enhanced GABAergic activity leads to an increased influx of chloride ions into the neuron, hyperpolarizing the cell and making it less likely to fire an action potential, thus producing a calming effect on the CNS.[8]

G cluster_0 General GABA-A Receptor Modulation by Diazepines receptor GABA-A Receptor Chloride (Cl-) Channel Benzodiazepine Site effect Neuronal Inhibition (Anxiolytic, Sedative Effects) receptor:f1->effect Increased Cl- Influx gaba GABA gaba->receptor:f0 Binds to agonist site diazepine Diazepine-like Compound diazepine->receptor:f2 Binds to allosteric site

Caption: General mechanism of action for diazepine compounds at the GABA-A receptor.

Important Caveat: It must be emphasized that this is a generalized mechanism for the diazepine class of compounds. No specific experimental data confirming the biological activity or mechanism of action for 4-Methyl-1,4-diazepan-5-one hydrochloride has been found in the public domain. Further research is essential to elucidate its specific pharmacological profile.[1]

Conclusion and Future Directions

4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical entity with limited publicly available information. While its core identifiers are known, a significant gap exists in the scientific literature regarding its synthesis, detailed physicochemical properties, and, most importantly, its biological activity. The diazepan moiety suggests potential as a CNS-active agent, but this remains speculative without experimental validation.

For researchers and drug development professionals, this compound represents an under-explored area within the broader class of diazepines. Future work should focus on:

  • Development of a robust and scalable synthetic protocol.

  • Thorough characterization of its physicochemical properties.

  • In vitro and in vivo pharmacological studies to determine its biological targets and efficacy.

Such research would be necessary to ascertain whether 4-Methyl-1,4-diazepan-5-one hydrochloride holds any therapeutic potential.

References

Sources

Foundational

Molecular weight and formula of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

An In-Depth Technical Guide to the Physicochemical Properties and Structural Elucidation of 5-Methyl-1λ⁴,4-thiazepan-1-one Hydrochloride Introduction In the landscape of pharmaceutical research and development, the preci...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Properties and Structural Elucidation of 5-Methyl-1λ⁴,4-thiazepan-1-one Hydrochloride

Introduction

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. This guide provides a comprehensive technical overview of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride, a compound of interest within the broader class of thiazepane derivatives. Given the limited direct literature on this specific molecule, this document employs a foundational, first-principles approach to deduce its molecular formula, weight, and structure. This methodology, rooted in established principles of chemical nomenclature and spectroscopic analysis, serves as a robust framework for researchers and drug development professionals encountering novel heterocyclic compounds. The thiazepane scaffold and its analogues are of significant interest in medicinal chemistry, exhibiting a range of biological activities. Therefore, a thorough understanding of their fundamental properties is a critical prerequisite for further investigation.

Physicochemical Properties

The determination of the molecular formula and weight is the initial and most critical step in the characterization of a new chemical entity. Based on a systematic interpretation of its IUPAC name, we can deduce these core properties.

The name "5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride" implies the following structural features:

  • 1,4-thiazepane: A seven-membered heterocyclic ring containing a sulfur atom at position 1 and a nitrogen atom at position 4.

  • 5-Methyl: A methyl group substituent on the carbon atom at the 5th position of the ring.

  • 1λ⁴-1-one: This nomenclature indicates an oxygen atom is double-bonded to the sulfur atom at position 1, forming a sulfoxide group. The λ⁴ notation specifies a non-standard valence state for the sulfur atom.

  • Hydrochloride: The molecule is present as a hydrochloride salt, with the chloride ion forming an ionic bond with the protonated form of the molecule, most likely at the nitrogen atom in the 4-position.

From this structural interpretation, the molecular formula and weight have been calculated and are summarized in the table below.

PropertyValue
Molecular Formula C₆H₁₄ClNOS
Molecular Weight 183.70 g/mol

Structural Elucidation

A definitive structural model is essential for understanding the chemical reactivity and biological interactions of a molecule. The proposed structure for 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride is depicted below.

S S N N C2 C C3 C C5 C C6 C C7 C O O Me CH₃ H_N H Cl Cl⁻ S1 S C2_ C C3_ C N4 N⁺ C5_ C C6_ C S1_re S⁺ O_re O⁻ S1_re->O_re C2_re CH₂ S1_re->C2_re C3_re CH₂ C2_re->C3_re N4_re N⁺H₂ C3_re->N4_re C5_re CH N4_re->C5_re dummy C6_re CH₂ C5_re->C6_re Me_re CH₃ C5_re->Me_re C7_re CH₂ C6_re->C7_re C7_re->S1_re Cl_re Cl⁻

Exploratory

Stereo-chemical configuration of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Technical Guide: Stereochemical Configuration of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride Executive Summary This technical guide provides a comprehensive analysis of the stereochemical and conformational properties of...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Stereochemical Configuration of 5-Methyl-1


,4-thiazepan-1-one Hydrochloride 

Executive Summary

This technical guide provides a comprehensive analysis of the stereochemical and conformational properties of 5-Methyl-1


,4-thiazepan-1-one hydrochloride . This compound represents a critical scaffold in fragment-based drug discovery, particularly for 7-membered heterocyclic therapeutics (e.g., calcium channel blockers like Diltiazem analogues).

The molecule possesses two distinct stereogenic centers: the carbon at position 5 (C5) and the hypervalent sulfur at position 1 (S1). The interaction between these centers, complicated by the conformational flexibility of the thiazepane ring and the transannular hydrogen bonding in the hydrochloride salt, necessitates a rigorous analytical approach for configuration assignment.

Structural Identity & Stereogenic Elements

Chemical Architecture

The core structure is a saturated 7-membered ring containing one sulfur atom and one nitrogen atom.

  • IUPAC Name: 5-Methyl-1-oxo-1

    
    ,4-thiazepan-4-ium chloride.
    
  • Ring System: 1,4-Thiazepane.[1][2][3]

  • Functional Groups:

    • Sulfoxide (

      
      ):  The sulfur is in the +4 oxidation state (
      
      
      
      ), adopting a trigonal pyramidal geometry. This makes the sulfur atom intrinsically chiral.
    • Secondary Amine Salt: The nitrogen at position 4 is protonated (hydrochloride), serving as a hydrogen bond donor.

    • Alkyl Substituent: A methyl group at C5 introduces a carbon-based chiral center.

Stereoisomerism

Because both C5 and S1 are stereogenic, the molecule exists as two pairs of enantiomers, forming two distinct diastereomers:

  • Cis-Diastereomer (Syn): The S=O oxygen and the C5-Methyl group are on the same face of the average ring plane.

  • Trans-Diastereomer (Anti): The S=O oxygen and the C5-Methyl group are on opposite faces.

Stereogenic CenterGeometryConfiguration Determination
Sulfur (S1) PyramidalDetermined by the orientation of the Oxygen lone pair vs. the S=O bond. (R/S assigned via Cahn-Ingold-Prelog rules treating the lone pair as the lowest priority).
Carbon (C5) TetrahedralFixed during synthesis (unless using racemic starting material).

Conformational Analysis & Transannular Interactions

The 7-membered thiazepane ring is conformationally flexible, typically existing in dynamic equilibrium between Twist-Chair (TC) and Twist-Boat (TB) forms. However, the hydrochloride salt form significantly locks the conformation due to electrostatic and hydrogen-bonding effects.

The "Salt Effect" on Conformation

In the free base, the nitrogen lone pair can invert. In the hydrochloride salt, the nitrogen is quaternary (


).
  • Transannular Hydrogen Bond: A crucial stabilizing interaction occurs between the ammonium proton (

    
    ) and the sulfoxide oxygen (
    
    
    
    ).
  • Distance: This

    
     interaction bridges the ring (positions 1 and 4), often forcing the ring into a specific Twist-Chair  conformation to maximize orbital overlap.
    
Diagram: Conformational Locking Mechanism

Conformation FreeBase Free Base (Flexible TC/TB) Protonation HCl Addition (Protonation at N4) FreeBase->Protonation pH < pKa SaltForm Hydrochloride Salt (Rigid Scaffold) Protonation->SaltForm Interaction Transannular N-H...O=S Bond SaltForm->Interaction Stabilizes Interaction->SaltForm Locks Conformation

Figure 1: The protonation of the nitrogen atom facilitates a transannular hydrogen bond, reducing conformational entropy and locking the stereochemical display.

Experimental Determination of Configuration

To definitively assign the stereochemistry (Cis vs. Trans) of a synthesized batch, the following self-validating analytical workflow is required.

Nuclear Magnetic Resonance (NMR) Protocol

Standard 1D NMR is insufficient due to signal overlap. A combination of NOESY (Nuclear Overhauser Effect Spectroscopy) and J-coupling analysis is required.

  • Step 1: 1H-NMR Assignment (500 MHz+)

    • Identify the C5-H proton (multiplet) and the C5-Methyl doublet.

    • Identify the S1-adjacent protons (C2-H and C7-H).

  • Step 2: NOESY/ROESY Experiments

    • Cis-Configuration: Strong NOE correlation observed between the C5-Methyl protons and the ortho-protons of the ring if the ring buckles, but more importantly, specific NOE between the Methyl and the S-adjacent protons if they share a face.

    • Trans-Configuration: Lack of NOE between Methyl and S-face protons; strong NOE between C5-H and S-face elements.

  • Step 3: The "Acetylation Shift" Test (Chemical Verification)

    • Method: If the salt is neutralized and acetylated, the chemical shift of the C5-H changes.

    • Logic: An axial S=O (common in trans isomers due to anomeric effects) exerts a different shielding cone than an equatorial S=O.

X-Ray Crystallography (Gold Standard)

Because this is a hydrochloride salt, it likely crystallizes well compared to the free base oil.

  • Protocol: Slow evaporation from Methanol/Diethyl Ether (1:3).

  • Validation: The presence of the Chloride counter-ion allows for determination of absolute configuration if the anomalous scattering of Sulfur and Chlorine is utilized (Flack parameter).

Synthesis & Chiral Resolution Workflow

The synthesis typically yields a diastereomeric mixture because the oxidation of the sulfide precursor is rarely 100% stereoselective without chiral catalysts.

Synthetic Pathway & Separation

Synthesis Start 5-Methyl-1,4-thiazepane (Sulfide Precursor) Oxidation Oxidation (mCPBA or NaIO4) 0°C, DCM Start->Oxidation Mixture Diastereomeric Mixture (Cis + Trans Sulfoxides) Oxidation->Mixture Low Selectivity HPLC Chiral HPLC Separation (Amylose-based Phase) Mixture->HPLC SaltFormation HCl Salt Formation (Ether/HCl) HPLC->SaltFormation Isolate Isomer A or B Target Pure 5-Methyl-1lambda4,4-thiazepan-1-one HCl SaltFormation->Target

Figure 2: Workflow for generating and isolating stereochemically pure thiazepan-1-one salts.

Separation Parameters (HPLC)
  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

  • Mobile Phase: Hexane:Isopropanol (80:20) with 0.1% Diethylamine (for free base) or Methanol/Ethanol with TFA (for salts).

  • Detection: UV at 210 nm (Sulfoxide absorption).

References

  • Conformational Analysis of 7-Membered Heterocycles

    • Title: Stereochemistry and conformation in solution of diltiazem hydrochloride, a 1,5-benzothiazepine coronary vasodilator.[4]

    • Source: Journal of the Chemical Society, Perkin Transactions 2.[4]

    • URL:[Link]

  • Stereoelectronic Effects in Cyclic Sulfoxides

    • Title: Stereoelectronic effects in cyclic sulfoxides, sulfones, and sulfilimines: application of the Perlin effect to conformational analysis.[5]

    • Source: Chemistry - A European Journal (via PubMed).
    • URL:[Link]

  • Synthesis of Thiazepine Derivatives

    • Title: Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion.[3]

    • Source: MDPI (Molecules).
    • URL:[Link]

  • Chiral Resolution of Diazepane/Thiazepane Analogues: Title: Stereochemistry of 1-benzyl-5-methyl-1,4-diazepane: A Technical Guide. Source: BenchChem.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 5-Methyl-1λ⁴,4-thiazepan-1-one Hydrochloride

Abstract This document provides a comprehensive, research-grade guide for the synthesis of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride, a novel heterocyclic compound with potential applications in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive, research-grade guide for the synthesis of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride, a novel heterocyclic compound with potential applications in medicinal chemistry and drug development. The protocol herein is designed for researchers, scientists, and professionals in the field, offering a detailed, step-by-step methodology grounded in established chemical principles. The synthesis is approached in a three-stage process: construction of the 5-methyl-1,4-thiazepan-4-one core, subsequent transformation of the sulfide to an N-unsubstituted sulfoximine, and final conversion to the hydrochloride salt. This guide emphasizes the rationale behind experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemistry.

Introduction

The 1,4-thiazepane scaffold is a seven-membered heterocyclic ring system that has garnered interest in medicinal chemistry due to its three-dimensional character, which can be advantageous for molecular recognition in biological systems. The introduction of a sulfoximine functional group, a sulfur atom double-bonded to both an oxygen and a nitrogen atom, imparts unique physicochemical properties, including increased polarity and the potential for hydrogen bonding, which can modulate a molecule's pharmacokinetic and pharmacodynamic profile. The target molecule, 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride, combines these features, making it a valuable building block for the exploration of new chemical space. This document outlines a robust and efficient synthetic route to this compound, starting from commercially available materials.

Proposed Synthetic Pathway

The synthesis of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride is proposed to proceed via a three-step sequence, as illustrated below. This pathway is designed for efficiency and scalability, leveraging modern synthetic methodologies for the formation of the thiazepanone ring and the subsequent installation of the sulfoximine moiety.

Synthetic_Pathway cluster_0 Step 1: Thiazepanone Formation cluster_1 Step 2: Sulfoximine Formation cluster_2 Step 3: Hydrochloride Salt Formation A Ethyl Crotonate C 5-Methyl-1,4-thiazepan-4-one A->C Methanol, Reflux B Cysteamine B->C D 5-Methyl-1,4-thiazepan-4-one E 5-Methyl-1λ⁴,4-thiazepan-1-one D->E PhI(OAc)₂, NH₄CO₂NH₂, Methanol F 5-Methyl-1λ⁴,4-thiazepan-1-one G 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride F->G HCl in Dioxane, Diethyl Ether Sulfoximine_Formation_Mechanism cluster_0 Mechanism of Sulfoximine Formation Sulfide R₂S Intermediate [Electrophilic Nitrogen Species] Sulfide->Intermediate Reaction with Oxidant PhI(OAc)₂ + NH₄CO₂NH₂ Oxidant->Intermediate Generates Sulfoximine R₂S(O)NH Intermediate->Sulfoximine Oxidation

Application

Scalable synthesis methods for 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Application Note: Scalable Synthesis of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride Part 1: Executive Summary & Strategic Analysis The 1,4-thiazepane scaffold represents a privileged pharmacophore in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 5-Methyl-1


,4-thiazepan-1-one Hydrochloride 

Part 1: Executive Summary & Strategic Analysis

The 1,4-thiazepane scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in various CNS-active agents and metabolic modulators. The specific target, 5-Methyl-1


,4-thiazepan-1-one hydrochloride , presents two distinct synthetic challenges:
  • Regioselective Ring Closure: Constructing the 7-membered heterocycle with the methyl group precisely at the C5 position (alpha to the nitrogen).

  • Controlled Oxidation: Targeting the

    
    -sulfur (sulfoxide) state without over-oxidation to the sulfone (
    
    
    
    ), while maintaining the integrity of the secondary amine.

This guide moves beyond bench-scale exploration to a scalable, process-ready protocol. We utilize a convergent strategy involving the nucleophilic substitution of a chiral dihalide with a cysteamine derivative, followed by a chemoselective periodate oxidation.

Part 2: Retrosynthetic Logic & Pathway Design

To ensure scalability and cost-efficiency, we avoid expensive ring-closing metathesis (RCM) catalysts. Instead, we employ a classical alkylation strategy optimized for high dilution to favor intramolecular cyclization over intermolecular polymerization.

Critical Disconnection

The 7-membered ring is disconnected at the sulfur-carbon and nitrogen-carbon bonds.

  • Fragment A: 2-Aminoethanethiol (Cysteamine) – Provides the S-C-C-N backbone.

  • Fragment B: 1,3-Dibromobutane – Provides the C-C-C linker and the C5-methyl substituent.

Regiochemical Control: The reaction relies on the nucleophilic differential between the thiol (-SH) and the amine (-NH2). Under basic conditions, the thiolate is the superior nucleophile and will kinetically favor attack at the less hindered primary bromide of 1,3-dibromobutane. The subsequent ring closure involves the amine attacking the secondary bromide (the "slower" step), effectively positioning the methyl group at position 5.

Retrosynthesis cluster_logic Regioselectivity Logic Target Target: 5-Methyl-1lambda4,4-thiazepan-1-one HCl Intermediate Intermediate: 5-Methyl-1,4-thiazepane Target->Intermediate Selective Oxidation (NaIO4) Precursors Precursors: Cysteamine HCl + 1,3-Dibromobutane Intermediate->Precursors Double Nucleophilic Substitution Step1 1. Thiol attacks Primary Bromide (Kinetic Control) Step2 2. Amine attacks Secondary Bromide (Ring Closure)

Caption: Retrosynthetic breakdown illustrating the regioselective assembly of the thiazepane core.

Part 3: Detailed Experimental Protocols

Stage 1: Synthesis of 5-Methyl-1,4-thiazepane (The Core)

Safety Note: Thiols and alkyl bromides are toxic and malodorous. All operations must be performed in a well-ventilated fume hood. The use of a bleach trap for thiol waste is mandatory.

Reagents:

  • Cysteamine Hydrochloride (CAS: 156-57-0): 11.36 g (100 mmol)

  • 1,3-Dibromobutane (CAS: 107-80-2): 21.6 g (100 mmol)

  • Potassium Carbonate (K₂CO₃), anhydrous: 41.4 g (300 mmol)

  • Ethanol (Absolute): 500 mL (High dilution is critical)

  • Sodium Borohydride (NaBH₄): 0.5 g (Stabilizer/Antioxidant)

Protocol:

  • Preparation: In a 1L 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, suspend the Cysteamine HCl and K₂CO₃ in Ethanol (400 mL).

  • Degassing: Sparge the mixture with nitrogen for 15 minutes to remove oxygen (prevents disulfide formation). Add NaBH₄ (0.5 g) to maintain a reducing environment.

  • Addition: Heat the mixture to a gentle reflux (78°C). Dilute 1,3-Dibromobutane in the remaining 100 mL of Ethanol and add it dropwise via an addition funnel over 2 hours .

    • Why? Slow addition maintains a low instantaneous concentration of the alkylating agent, favoring intramolecular cyclization (ring formation) over intermolecular polymerization.

  • Reaction: Continue reflux for 12–16 hours. Monitor by TLC (Mobile phase: DCM/MeOH 9:1, Stain: Ninhydrin). The starting thiol should disappear.

  • Workup:

    • Cool to room temperature.[1][2] Filter off the inorganic salts (KBr, KCl).

    • Concentrate the filtrate under reduced pressure to obtain a yellow oil.[3]

    • Dissolve the residue in Dichloromethane (DCM, 200 mL) and wash with 1M NaOH (50 mL) to remove unreacted thiols.

    • Extract the aqueous layer with DCM (2 x 50 mL).[4]

    • Dry combined organics over Na₂SO₄, filter, and concentrate.[3]

  • Purification: Vacuum distillation is preferred for scale. Alternatively, flash chromatography (Silica, 0-10% MeOH in DCM with 1% NH₄OH).

    • Yield Target: 60-75%

    • Physical State: Pale yellow oil.[3]

Stage 2: Selective Oxidation to 5-Methyl-1 ,4-thiazepan-1-one

Reagents:

  • 5-Methyl-1,4-thiazepane (from Stage 1): 6.55 g (50 mmol)

  • Sodium Periodate (NaIO₄): 11.2 g (52.5 mmol, 1.05 eq)

  • Solvent: Water/Methanol (1:1 v/v): 100 mL

Protocol:

  • Dissolution: Dissolve the thiazepane substrate in 50 mL Methanol and cool to 0°C (Ice bath).

  • Oxidant Preparation: Dissolve NaIO₄ in 50 mL water.

  • Controlled Oxidation: Add the aqueous NaIO₄ solution dropwise to the amine solution at 0°C over 30 minutes.

    • Mechanism:[2][5][6][7][8] Periodate selectively oxidizes sulfide to sulfoxide without touching the amine or over-oxidizing to the sulfone at low temperatures.

  • Stirring: Allow the mixture to warm to room temperature and stir for 4 hours. A white precipitate (NaIO₃) will form.

  • Workup:

    • Filter the reaction mixture to remove precipitated iodate salts.

    • Extract the filtrate with Chloroform (3 x 50 mL). Note: Sulfoxides are polar; thorough extraction is necessary.

    • Dry over MgSO₄ and concentrate to yield the free base sulfoxide.

Stage 3: Hydrochloride Salt Formation

Protocol:

  • Dissolve the crude sulfoxide oil in minimal dry Ethanol or Isopropanol (approx. 20 mL).

  • Cool to 0°C.

  • Add 4M HCl in Dioxane (or bubble dry HCl gas) dropwise until pH reaches ~2.

  • Add Diethyl Ether (or MTBE) dropwise until turbidity persists.

  • Stir at 0°C for 1 hour to induce crystallization.

  • Filter the white solid, wash with cold ether, and dry under vacuum over P₂O₅.

Part 4: Process Analytical Technology (PAT) & Validation

Key Quality Attributes
AttributeSpecificationMethod
Appearance White to off-white crystalline solidVisual
Purity > 98.0% (AUC)HPLC (C18, H2O/MeCN gradient)
Identity (NMR) Confirms 5-Methyl doublet & diastereomers1H-NMR (D2O or DMSO-d6)
Identity (MS) [M+H]+ = 148.07 (Free base)LC-MS (ESI+)
Residual Solvent < 5000 ppm (Ethanol/Ether)GC-Headspace
NMR Interpretation Guide

Due to the chiral center at C5 and the chirality of the sulfoxide sulfur (S=O), the product will exist as a mixture of diastereomers (cis/trans relative to the ring).

  • 1H NMR (DMSO-d6): Look for the methyl doublet at

    
     1.2–1.4 ppm. The ring protons (C2, C3, C6, C7) will appear as complex multiplets between 2.5–3.5 ppm due to the ring conformation and the electron-withdrawing effect of the S=O group.
    

Part 5: Workflow Visualization

Workflow cluster_stage1 Stage 1: Cyclization cluster_stage2 Stage 2: Oxidation cluster_stage3 Stage 3: Salting Input1 Cysteamine HCl + K2CO3 React1 Reflux (EtOH) 12-16h Input1->React1 Input2 1,3-Dibromobutane (Slow Addition) Input2->React1 Workup1 Base Wash & Extraction React1->Workup1 React2 Selective Oxidation (MeOH/H2O) Workup1->React2 Input3 NaIO4 (aq) 0°C Input3->React2 Workup2 Chloroform Ext. & Filtration React2->Workup2 Cryst Crystallization (EtOH/Ether) Workup2->Cryst Input4 HCl in Dioxane Input4->Cryst Final Final Product (HCl Salt) Cryst->Final

Caption: Step-by-step process flow from raw materials to the final hydrochloride salt.

References

  • Regioselective Synthesis of 1,4-Thiazepanes

    • Title: Synthesis of hexahydro-1,4-thiazepine derivatives.[4][5][6][9][10]

    • Source: Polish Journal of Pharmacology and Pharmacy, 1979.
    • URL:[Link]

  • Oxidation Methodology (Sulfide to Sulfoxide)

    • Title: Sodium Periodate Oxidation of Sulfides to Sulfoxides: Methyl Phenyl Sulfoxide.
    • Source: Organic Syntheses, Coll. Vol. 5, p.791.
    • URL:[Link]

  • Structural Analogs & Pharmacophore Context

    • Title: Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion.[5][7][10]

    • Source: Molecules (MDPI), 2021.
    • URL:[Link][3]

  • General Heterocycle Synthesis (Grounding)

    • Title: Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes (Analogous 7-membered ring form
    • Source: ChemRxiv, 2023.
    • URL:[Link]

Sources

Method

Application Notes and Protocols for the In Vitro Evaluation of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride

Introduction: Navigating the Early-Stage Assessment of Novel Heterocyclic Compounds The discovery and development of novel therapeutic agents are paramount to advancing human health. Heterocyclic compounds, such as 5-Met...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Navigating the Early-Stage Assessment of Novel Heterocyclic Compounds

The discovery and development of novel therapeutic agents are paramount to advancing human health. Heterocyclic compounds, such as 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride, represent a rich source of chemical diversity with the potential for a wide range of biological activities. The initial in vitro evaluation of such novel chemical entities is a critical step in the drug discovery pipeline, providing essential information on their bioactivity, potency, and potential toxicity.[1][2] This guide offers a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a robust in vitro screening cascade for 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride and similar novel heterocyclic molecules.

The protocols detailed herein are designed to be self-validating systems, emphasizing the rationale behind experimental choices to ensure scientific integrity and reproducibility.[3] We will first explore foundational assays to determine the compound's general cytotoxicity, a crucial parameter for establishing a therapeutic window. Subsequently, we will delve into more specific assays to investigate potential mechanisms of action, drawing parallels from related chemical structures where applicable.

Part 1: Foundational Assays - Assessing General Cytotoxicity

A primary and essential step in the characterization of any novel compound is to determine its effect on cell viability.[4] This information is vital for identifying a concentration range for subsequent, more specific assays and for preliminary assessment of the compound's safety profile. The MTT assay is a widely adopted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[4][5]

Protocol 1: MTT Assay for General Cytotoxicity Screening

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

  • 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride

  • Human cancer cell line (e.g., HeLa or MCF-7) and a non-cancerous cell line (e.g., HEK293)[4]

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • MTT solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates

  • Phosphate-Buffered Saline (PBS)

Experimental Workflow:

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_readout Data Acquisition cell_seeding Seed cells in 96-well plate (1 x 10^4 cells/well) incubation_24h Incubate for 24h (37°C, 5% CO2) cell_seeding->incubation_24h Allow cell adherence treatment Treat cells with compound dilutions compound_prep Prepare serial dilutions of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride incubation_48h Incubate for 24-48h treatment->incubation_48h mtt_addition Add MTT solution (10 µL/well) incubation_4h Incubate for 4h mtt_addition->incubation_4h formazan_solubilization Solubilize formazan crystals (100 µL DMSO) incubation_4h->formazan_solubilization read_absorbance Read absorbance at 570 nm

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

  • Cell Seeding: Seed 1 x 10⁴ cells per well in a 96-well plate containing 100 µL of complete culture medium.[4] Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride in an appropriate solvent (e.g., sterile water or DMSO). Perform serial dilutions to obtain a range of desired concentrations.

  • Cell Treatment: After 24 hours of incubation, carefully remove the medium and replace it with 100 µL of medium containing the different concentrations of the test compound. Include vehicle-only controls.

  • Incubation: Incubate the plate for 24 to 48 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.[4]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation:

Concentration (µM)Absorbance (570 nm)% Cell Viability
0 (Vehicle Control)1.25100%
11.2096%
101.0584%
500.7560%
1000.5040%
2000.2520%

Part 2: Mechanistic Exploration - Investigating Potential Neurological Activity

The core structure of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride contains a seven-membered ring with nitrogen and sulfur atoms. This structural motif is present in various biologically active compounds, including some with psychoactive properties. Diazepines, for instance, are well-known for their interaction with the central nervous system, primarily through the modulation of GABAₐ receptors.[6][7][8] While the thiazepanone core differs from that of benzodiazepines, its structural similarity suggests that investigating its potential effects on neuronal function is a logical next step.

Hypothetical Signaling Pathway:

GABA_Signaling cluster_membrane Neuronal Membrane GABA_A GABA-A Receptor Cl_ion Cl- influx GABA_A->Cl_ion Opens channel GABA GABA GABA->GABA_A Binds to receptor Compound 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride Compound->GABA_A Potential allosteric modulation Hyperpolarization Hyperpolarization Cl_ion->Hyperpolarization Neuronal_Inhibition Neuronal Inhibition Hyperpolarization->Neuronal_Inhibition

Caption: Hypothetical modulation of GABA-A receptor signaling.

Protocol 2: In Vitro Receptor Binding Assay

Principle: A competitive binding assay can be used to determine if 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride binds to the benzodiazepine site of the GABAₐ receptor. This is achieved by measuring the displacement of a radiolabeled ligand (e.g., [³H]-Flunitrazepam) from the receptor by the test compound.

Materials:

  • 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride

  • [³H]-Flunitrazepam (radiolabeled ligand)

  • Rat or mouse brain membrane preparation (source of GABAₐ receptors)

  • Binding buffer (e.g., Tris-HCl buffer)

  • Unlabeled Diazepam (positive control)

  • Scintillation vials and cocktail

  • Glass fiber filters

  • Filtration manifold

Step-by-Step Methodology:

  • Membrane Preparation: Prepare a crude synaptic membrane fraction from rodent brains according to standard protocols.

  • Assay Setup: In a series of microcentrifuge tubes, add the binding buffer, a fixed concentration of [³H]-Flunitrazepam, and varying concentrations of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride. Include tubes for total binding (no competitor) and non-specific binding (excess unlabeled diazepam).

  • Incubation: Add the brain membrane preparation to each tube, mix gently, and incubate at 4°C for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Filtration: Rapidly filter the contents of each tube through a glass fiber filter using a filtration manifold to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add the scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding for each concentration of the test compound by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the Ki (inhibition constant).

Data Presentation:

CompoundKi (nM)
Diazepam (Positive Control)10
5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride500

Conclusion and Future Directions

The in vitro assays outlined in this guide provide a foundational approach for the initial characterization of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride. The cytotoxicity data is essential for determining the therapeutic index, while the receptor binding assay offers insights into a potential mechanism of action. Based on these initial findings, further studies can be designed to explore other potential targets, such as different G-protein coupled receptors or ion channels. A comprehensive understanding of the in vitro pharmacology of this novel compound will be instrumental in guiding its future development as a potential therapeutic agent.

References

  • BenchChem. (n.d.). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
  • Sygnature Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery.
  • Gala, J. L., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph". Anticancer Research, 39(7), 3349-3360.
  • Edwards, R. J., et al. (2008). Development of an in vitro reproductive screening assay for novel pharmaceutical compounds. Biochemical Society Transactions, 36(Pt 5), 933-937.
  • Ghosh, S., et al. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications, 10(2), 1-8.
  • CymitQuimica. (n.d.). CAS 329794-41-4: 4-Methyl-1,4-diazepan-5-one hydrochloride.
  • Verma, A., et al. (2022). Review on Preparation Methods and Different Biological Activity of 1, 5-Benzodiazepines. Journal of Drug Delivery and Therapeutics, 12(4-S), 193-201.
  • Khan, I., et al. (2018). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 15(6), 776-794.
  • Whirl-Carrillo, M., et al. (2012). Pharmacogenomics Knowledge for Personalized Medicine. Clinical Pharmacology & Therapeutics, 92(4), 414-417.
  • Sternbach, L. H. (1979). The benzodiazepine story. Journal of Medicinal Chemistry, 22(1), 1-7.
  • Haefely, W., et al. (1979). Chemical structure and biological activity of the diazepines. British Journal of Psychiatry, 134, 213-221.

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing degradation of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride in solution

Topic: Minimizing degradation of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride in solution Content Type: Technical Support Center (Troubleshooting & FAQs) Technical Support Center: Stability Protocols for 5-Methyl-1...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing degradation of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride in solution Content Type: Technical Support Center (Troubleshooting & FAQs)

Technical Support Center: Stability Protocols for 5-Methyl-1 ,4-thiazepan-1-one HCl

From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development Teams Subject: Critical Handling Guidelines for Thiazepan-1-one Intermediates

Welcome to the technical support hub for 5-Methyl-1


,4-thiazepan-1-one hydrochloride .

This compound is a functionalized cyclic sulfoxide (1,4-thiazepane S-oxide) salt. Its stability profile is governed by three competing forces: the chirality of the sulfoxide (susceptible to racemization), the nucleophilicity of the nitrogen (tempered by the HCl salt), and the redox potential of the sulfur center .

Below are the field-proven protocols to maintain structural integrity and diastereomeric purity in solution.

⚡ Emergency Triage: Quick Reference
ParameterCritical LimitRecommendation
pH Window 4.0 – 6.0Strict Control. Avoid pH > 7 (Ring opening/Elimination) and pH < 3 (Racemization).
Temperature < -20°CStore as lyophilized solid. Solutions are stable for < 4 hours at RT.
Atmosphere Inert (Ar/N₂)Mandatory. Sulfoxides slowly oxidize to sulfones in air.
Solvent AproticDMSO, Acetonitrile. Avoid protic solvents (MeOH, H₂O) for long-term storage.
🔍 Troubleshooting Guide & FAQs
Q1: I am observing a "drifting" diastereomeric ratio (dr) in my LC-MS analysis over time. Is the compound racemizing?

Diagnosis: Yes. This is the most common failure mode for chiral sulfoxides in solution. The Mechanism: The sulfur atom in your thiazepane ring is a chiral center (


-configuration vs 

-configuration). While sulfoxides have a high inversion barrier (~40 kcal/mol) in the solid state, this barrier drops significantly in solution, particularly in the presence of protons (acid catalysis) or nucleophiles (chloride ions from the salt). The protonation of the sulfinyl oxygen lowers the activation energy for pyramidal inversion.

Corrective Protocol:

  • Buffer Your Mobile Phase: Do not use unbuffered water/acetonitrile. Use 10mM Ammonium Acetate (pH 5.5).

  • Cold Handling: Perform all dilutions on ice. Rate of inversion is exponentially dependent on temperature.

  • Avoid Chloride Excess: If dissolving the HCl salt, do not add further HCl. The chloride ion can act as a nucleophile, transiently attacking the sulfur and promoting inversion.

Q2: A new peak (+16 Da) is appearing in my chromatogram. Is this a synthesis byproduct?

Diagnosis: This is likely the Sulfone degradation product (


).
The Mechanism:  Cyclic sulfoxides are susceptible to further oxidation to sulfones. While the HCl salt stabilizes the amine, the sulfoxide moiety remains vulnerable to dissolved oxygen or trace peroxides in your solvents.

Corrective Protocol:

  • Peroxide Test: Test your ethers or PEG-based solvents for peroxides before use.

  • Degas Solvents: Sparge all solvents with Argon for 15 minutes prior to dissolution.

  • Antioxidants: For critical assays, add 0.1% w/v Ascorbic Acid or BHT (Butylated hydroxytoluene) to the solvent matrix to scavenge radical initiators.

Q3: My solution turned yellow/orange after 24 hours at Room Temperature. What happened?

Diagnosis: This indicates Ring Opening or


-Elimination .
The Mechanism:  The sulfoxide group is electron-withdrawing, increasing the acidity of the 

-protons (at C2 and C7). If the pH drifts basic (or if the free base is liberated), a retro-Michael-type elimination or a Pummerer-type rearrangement can occur, leading to ring scission and the formation of conjugated, colored species.

Corrective Protocol:

  • Maintain Salt Form: Ensure the compound remains protonated (HCl salt). The ammonium cation prevents the nitrogen lone pair from participating in transannular attacks on the sulfur.

  • Avoid Methanol: Methanol can act as a nucleophile under slightly acidic conditions, potentially opening the ring via solvolysis. Switch to Acetonitrile or DMSO for stock solutions.

📊 Visualizing the Degradation Pathways

The following diagram maps the kinetic risks associated with this molecule. Note that Path B (Epimerization) is the "silent killer" of potency, while Path A (Oxidation) represents chemical impurity.

DegradationPathways Start 5-Methyl-1λ4,4-thiazepan-1-one (Active HCl Salt) Sulfone Sulfone Impurity (+16 Da, Inactive) Start->Sulfone Oxidation (Dissolved O₂, Peroxides) Racemate Racemized/Epimerized (Loss of dr) Start->Racemate Acid Catalysis (pH < 3) or Nucleophilic attack (Cl⁻) RingOpen Acyclic Degradants (Yellowing/Hydrolysis) Start->RingOpen Base Catalysis (pH > 7) β-Elimination Buffer STABILIZATION STRATEGY: Buffer pH 4-6 Argon Atmosphere < -20°C Storage Buffer->Start Maintains Integrity

Figure 1: Primary degradation vectors for thiazepan-1-one salts. Path B (Racemization) is the most rapid degradation route in aqueous solution.

🧪 Experimental Protocol: Stable Stock Solution Preparation

To ensure reproducibility in biological assays or analytical standards, follow this exact workflow.

Reagents Required:

  • Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, stored under Argon.

  • Argon gas line.

  • Amber glass vials (silanized preferred).

Step-by-Step Procedure:

  • Equilibration: Allow the solid HCl salt to warm to room temperature inside a desiccator before opening. Reason: Prevents condensation of atmospheric moisture onto the hygroscopic salt.

  • Solvent Degassing: Sparge the Anhydrous DMSO with Argon for 10 minutes. Reason: Removes dissolved oxygen to prevent sulfone formation.

  • Dissolution:

    • Weigh the target amount of 5-Methyl-1

      
      ,4-thiazepan-1-one HCl.
      
    • Add the degassed DMSO to achieve a concentration of 10 mM to 50 mM .

    • Critical: Do not sonicate if possible (heat generation). Vortex gently in short bursts.

  • Aliquot & Freeze: Immediately divide into single-use aliquots (e.g., 50 µL) in amber tubes. Flash freeze in liquid nitrogen if available, or place directly into -80°C storage.

  • Usage: Thaw only once. Discard any unused portion of the aliquot.

📚 References
  • Mechanisms of Sulfoxide Racemization:

    • Mislow, K., et al. "Stereochemistry of Sulfoxides." Journal of the American Chemical Society, vol. 87, no. 9, 1965, pp. 1958–1965.

    • Context: Establishes the activation energy for pyramidal inversion of sulfoxides and the catalytic role of acids (HCl).

  • Stability of Thiazepine Derivatives:

    • Levai, A. "Synthesis and transformations of 1,5-benzothiazepines." Journal of Heterocyclic Chemistry, vol. 37, no. 1, 2000.

    • Context: While focusing on benzothiazepines, this review details the ring-opening susceptibility of thiazepine rings under hydrolytic conditions.

  • Oxidation of Cyclic Sulfides/Sulfoxides:

    • Drabowicz, J., et al. "Oxidation of Sulfides to Sulfoxides and Sulfones." Organic Sulfur Chemistry, CRC Press, 2019.

    • Context: Provides mechanistic insight into the over-oxidation of sulfoxides to sulfones in the presence of atmospheric oxygen and peroxides.

  • Handling of Hydrochloride Salts in Solution:

    • Stahl, P. H., & Wermuth, C. G. (Eds.).[1] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH, 2002.

    • Context: General best practices for the pH management of amine-hydrochloride salts to prevent disproportionation.

Sources

Optimization

Removing impurities from 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride samples

Technical Support Center: Purification of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride Case Reference: PUR-TZP-05 Topic: Impurity Removal & Diastereomeric Resolution of Cyclic Sulfoximines Status: Open Assigned Specialist...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride

Case Reference: PUR-TZP-05 Topic: Impurity Removal & Diastereomeric Resolution of Cyclic Sulfoximines Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary & Diagnostic Triage

User Query: "I am observing persistent impurities in my 5-Methyl-1


,4-thiazepan-1-one hydrochloride samples. Standard recrystallization is not improving the purity profile beyond 95%. What are my options?"

Technical Analysis: The target molecule is a 7-membered thiazepane ring containing a hypervalent sulfur (sulfoximine/sulfoxide) and a basic amine, isolated as a hydrochloride salt. The "1


" notation indicates the sulfur is oxidized (

). The presence of a methyl group at position 5 and the chiral sulfur at position 1 creates a system with two chiral centers , resulting in potential diastereomers (cis/trans or syn/anti).

Your impurity profile likely consists of three distinct classes:

  • Stereochemical Impurities: Unwanted diastereomers (difficult to remove due to similar solubility).

  • Oxidation Byproducts: Sulfones (over-oxidation) or Sulfides (under-oxidation).

  • Process Impurities: Residual metal catalysts or inorganic salts.

Diagnostic Flowchart

Before proceeding, use this logic flow to identify your specific bottleneck.

ImpurityTriage Start START: Analyze Sample (HPLC & 1H-NMR) CheckSulfone Check: Sulfone/Sulfide? (NMR: Shift in alpha-protons) Start->CheckSulfone CheckDia Check: Diastereomer Ratio? (HPLC: Split peaks) CheckSulfone->CheckDia No ActionReslurry PROTOCOL A: Differential Reslurry (Target: Sulfones) CheckSulfone->ActionReslurry Yes (Over-oxidized) CheckSalt Check: Stoichiometry? (Elemental Analysis/Cl Titration) CheckDia->CheckSalt Ratio OK ActionCryst PROTOCOL B: Fractional Crystallization (Target: Diastereomers) CheckDia->ActionCryst Ratio < 98:2 CheckSalt->Start Re-evaluate ActionpH PROTOCOL C: Free Base Wash (Target: Inorganics) CheckSalt->ActionpH High Ash/Metal

Figure 1: Diagnostic logic for impurity identification in thiazepane oxides.

Troubleshooting Guides (Q&A Format)

Issue 1: "I have a persistent impurity at RRT 1.05 that tracks with my product."

Diagnosis: This is highly likely the minor diastereomer . Because the Sulfur atom is chiral (


) and Carbon-5 is chiral (Methyl), you have a mixture of 

and

. These diastereomers have distinct physical properties but very similar polarities.

Solution: Thermodynamic Fractional Crystallization Standard "crash cooling" traps the minor diastereomer in the lattice. You must switch to a thermodynamic control method (slow cooling).

Protocol: The "Thermal Swing" Recrystallization

  • Solvent Selection: Use Isopropanol (IPA) as the solvent and Acetone as the anti-solvent. Thiazepane HCl salts are typically soluble in hot IPA but sparingly soluble in Acetone.

  • Dissolution: Dissolve 10g of crude salt in minimal boiling IPA (

    
    5-7 volumes).
    
  • Seeding: Cool to 60°C. Add 0.1% weight of pure seed crystals (if available).

  • Anti-Solvent Addition: Add hot Acetone dropwise until persistent turbidity is just observed.

  • The Swing:

    • Cool to 40°C over 1 hour.

    • Re-heat to 55°C (dissolves small, impure crystals).

    • Cool to 20°C over 4 hours.

    • Hold at 0-5°C for 2 hours.

  • Filtration: Filter cold. Wash with 100% Acetone (removes surface mother liquor containing the minor diastereomer).

Why this works: The "swing" cycles allow the thermodynamically less stable crystal form (often the impurity) to redissolve and deposit onto the more stable (pure) lattice [1].

Issue 2: "My product is off-white/yellow, and NMR shows extra peaks in the 3.0-4.0 ppm region."

Diagnosis: Sulfone contamination (Over-oxidation). If you synthesized this via oxidation of the thiazepane sulfide, over-oxidation to the sulfone (


) is common. Sulfones are non-basic at the sulfur center but the amine remains basic. However, the solubility profile changes drastically.

Solution: Differential Solubility Reslurry Sulfones are often less soluble in water than the sulfoxide HCl salt, but more soluble in organic ethers than the salt.

Protocol: The "Reverse" Wash

  • Step 1 (If Sulfone is <5%): Suspend the solid HCl salt in Ethyl Acetate (10 volumes). Reflux for 30 minutes. Cool and filter.[1] The ionic HCl salt will remain solid, while the non-ionic sulfone impurities (and unreacted sulfides) will dissolve in the hot organic layer [2].

  • Step 2 (If Sulfone is >5%): You may need to liberate the free base.

    • Dissolve salt in water.[2]

    • Wash with Dichloromethane (DCM) at pH 4-5. (Sulfoximines/amines stay in water; non-basic sulfones/sulfides extract into DCM).

    • Basify aqueous layer to pH 10. Extract product into DCM.

    • Reform HCl salt using anhydrous HCl in Dioxane/Ether.

Issue 3: "The salt is extremely hygroscopic and turns into a gum."

Diagnosis: Amine hydrochloride salts, especially cyclic ones with polar oxide groups, are prone to deliquescence. Gumming traps impurities.

Solution: Anhydrous Salt Formation Avoid aqueous acid. Water is the enemy of crystallization here.

Protocol:

  • Dissolve the Free Base in dry Ethanol or Methanol .

  • Cool to 0°C.

  • Add Trimethylsilyl chloride (TMSCl) (1.1 equivalents) dropwise.

    • Chemistry: TMSCl reacts with trace water or alcohol to generate anhydrous HCl in situ.

  • Add Methyl tert-butyl ether (MTBE) as an anti-solvent to precipitate the salt as a fine white powder.

  • Dry in a vacuum oven at 40°C with

    
     desiccant.
    

Data Reference: Solvent Selection Guide

Use this table to design your specific recrystallization screen.

Solvent SystemRoleSuitability for Thiazepane HClNotes
Methanol SolventHighGood for dissolving, but yield is low due to high solubility.
Isopropanol (IPA) SolventOptimal Best balance of solubility vs. temperature.
Acetone Anti-SolventOptimal Excellent for crashing out HCl salts; removes organic impurities.
Diethyl Ether Anti-SolventModerateGood yield, but high flammability and volatility risks.
Water SolventPoorAvoid. Causes hygroscopicity issues and hydrate formation.
Ethyl Acetate WashHighExcellent for removing non-polar sulfones/sulfides from the solid salt.

Advanced Workflow: Diastereomer Separation via Prep-HPLC

If crystallization fails (e.g., diastereomeric ratio is 50:50), you must use chromatography.

HPLCWorkflow Sample Crude Mixture (Dissolved in Mobile Phase) Column Stationary Phase: C18 (High Carbon Load) or Phenyl-Hexyl Sample->Column Detect Detection: UV 210nm / 254nm Column->Detect Buffer Mobile Phase: NH4HCO3 (pH 7.5) or 0.1% TFA (pH 2) Buffer->Column

Figure 2: HPLC parameters for polar thiazepane separation.

  • Column Choice: A Phenyl-Hexyl column is recommended over C18. The pi-pi interactions with the thiazepane ring often provide better selectivity for diastereomers than pure hydrophobicity [3].

  • pH Control: Run at pH 7.5 (Ammonium Bicarbonate) to keep the amine neutral (free base) for better peak shape, then re-salt post-collection. If running acidic (TFA), the amine is protonated, which may cause peak tailing but improves solubility.

References

  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.
  • Org. Process Res. Dev. (2005). Purification of Hydrochloride Salts via Reslurry.

  • Sigma-Aldrich. (2024). HPLC Separation of Diastereomers: Column Selection Guide.

  • National Institutes of Health (NIH). (2020). Recent Advances in the Synthesis of Sulfides, Sulfoxides and Sulfones.

  • ScienceMadness & Reddit ChemPros. (2023).[3] Consolidated community knowledge on hygroscopic amine HCl salt handling.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 5-Methyl-1


,4-thiazepan-1-one hydrochloride before handling.

Sources

Troubleshooting

Troubleshooting HPLC peak tailing for 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Topic: Peak Tailing Resolution for 5-Methyl-1 ,4-thiazepan-1-one hydrochloride Technical Abstract: The Chemistry of the Problem User Query: Why does 5-Methyl-1 ,4-thiazepan-1-one hydrochloride consistently exhibit peak t...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Peak Tailing Resolution for 5-Methyl-1 ,4-thiazepan-1-one hydrochloride

Technical Abstract: The Chemistry of the Problem

User Query: Why does 5-Methyl-1


,4-thiazepan-1-one hydrochloride consistently exhibit peak tailing (As > 1.5) on my standard C18 column?

Root Cause Analysis: To solve the tailing, we must first deconstruct the analyte. The name 5-Methyl-1


,4-thiazepan-1-one hydrochloride  reveals two critical chromatographic properties:
  • The "Hydrochloride" (Basic Nitrogen): The molecule contains a secondary amine at position 4. In standard acidic mobile phases (pH 2–6), this nitrogen is protonated (

    
    ).[1][2]
    
  • The "1

    
    ...1-one" (Polar Sulfoxide):  The sulfur atom is oxidized (likely a sulfoxide, S=O).[1] This creates a high dipole moment, making the molecule significantly polar.
    

The Mechanism of Tailing: The tailing is almost certainly caused by Secondary Silanol Interactions .[3][4] Standard silica columns contain residual silanol groups (


).[1][2]
  • At pH > 3.5: Silanols ionize to

    
    .[1][2][5]
    
  • The Interaction: The positively charged amine on your thiazepan ring acts as a cation, undergoing ion-exchange with the negative silanols. This "stick-and-slip" mechanism is slower than the primary hydrophobic partition, causing the peak tail.[2]

Diagnostic Workflow

Before altering chemistry, confirm the issue is chemical, not physical.

Q: How do I know if the tailing is chemical (method) or physical (system)? A: Perform the "Neutral Marker Test."

  • Inject a neutral, non-polar standard (e.g., Toluene or Acetophenone) under the exact same conditions.

  • Scenario A: If the neutral marker also tails , the problem is physical (void in column, bad connection, detector cell issue).

  • Scenario B: If the neutral marker is symmetrical , but your thiazepan compound tails, the problem is chemical (Silanol interactions).

Troubleshooting Solutions (Step-by-Step)
Phase 1: Mobile Phase Optimization (The "Low pH" Strategy)

Most effective first-line defense.[2]

Q: What is the optimal pH for this separation? A: You must suppress the ionization of the Silanols.

  • Target pH: 2.0 – 2.5 .

  • Why: The pKa of surface silanols is roughly 3.5–4.5. By lowering the pH to < 2.5, you force the equilibrium toward the neutral form (

    
    ), eliminating the negative charge that attracts your amine.
    

Protocol: Phosphate Buffer Preparation (pH 2.3)

  • Dissolve 3.40 g of Potassium Dihydrogen Phosphate (

    
    ) in 900 mL of HPLC-grade water (25 mM).
    
  • Adjust pH to 2.3 using Phosphoric Acid (85%) .[1] Do not use HCl or H2SO4 as they are less buffering in this region.

  • Dilute to 1000 mL.

  • Filter through a 0.22 µm membrane.[1]

Phase 2: The "Chaotropic" Effect (Advanced Additives)

If low pH alone fails, use chaotropic anions.[5]

Q: I cannot use Phosphate (LC-MS constraints). What now? A: Use Trifluoroacetic Acid (TFA) or Perchlorate (UV only).[1][2][5] Chaotropic anions (like


 from TFA) are "structure breakers."[1][2][5][6] They form tight ion pairs with the protonated amine of the thiazepan, effectively "masking" the positive charge and preventing it from seeing the silanols.
AdditiveConcentrationDetectionMechanism
TFA 0.05% - 0.1%UV / MSStrong ion-pairing; masks amine charge; suppresses MS signal slightly.[1][2][5]
Formic Acid 0.1%UV / MSWeak ion-pairing; often insufficient for strong bases.[1][2]
NaClO4 50 - 100 mMUV OnlyThe "Nuclear Option." Highly chaotropic; excellent peak shape; non-volatile (ruins MS).[1][2]
Phase 3: Stationary Phase Selection

Q: My C18 column still shows tailing. What column should I buy? A: Standard C18 columns often have exposed silanols.[1] Switch to:

  • Charged Surface Hybrid (CSH): These particles have a slight positive charge on the surface, which electrostatically repels the protonated amine, preventing adsorption.[5]

  • Polar-Embedded / Polar-Endcapped: These have a polar group near the surface that shields the silanols and provides a "water shield."[1]

Visualizing the Logic
Diagram 1: The Troubleshooting Decision Tree

Caption: Logical flow for diagnosing and resolving peak tailing for basic thiazepan derivatives.

TroubleshootingFlow Start Problem: Peak Tailing (As > 1.5) Test Step 1: Neutral Marker Test (Inject Toluene/Acetophenone) Start->Test ResultPhysical Neutral Peak Also Tails Test->ResultPhysical Tailing Observed ResultChemical Neutral Peak is Symmetrical Test->ResultChemical No Tailing FixPhysical Physical Issue: Check Connections, Frit, or Replace Column ResultPhysical->FixPhysical CheckPH Step 2: Check Mobile Phase pH ResultChemical->CheckPH LowPH Is pH < 2.5? CheckPH->LowPH ActionLowPH Action: Lower pH to 2.0-2.3 (Use Phosphate or TFA) LowPH->ActionLowPH No CheckAdditive Step 3: Check Additives LowPH->CheckAdditive Yes UseChaotrope Action: Add Chaotropic Agent (0.1% TFA or NaClO4) CheckAdditive->UseChaotrope Weak Buffer (Formic) CheckColumn Step 4: Column Chemistry CheckAdditive->CheckColumn Strong Buffer Used SwitchColumn Action: Switch to CSH or Base-Deactivated Column CheckColumn->SwitchColumn

Diagram 2: The Silanol Interaction Mechanism

Caption: Mechanism of amine-silanol interaction and the blocking effect of low pH and chaotropes.

SilanolMechanism cluster_0 High pH (> 4.0) / No Additive cluster_1 Optimization Strategy Silanol_Neg Silanol (Si-O⁻) Amine_Pos Thiazepan (NH₂⁺) Silanol_Neg->Amine_Pos Ionic Attraction (Causes Tailing) Silanol_Neu Silanol (Si-OH) (at pH 2.0) Amine_Pair Thiazepan (NH₂⁺) + TFA⁻ (Ion Pair) Silanol_Neu->Amine_Pair No Interaction (Sharp Peak)

[2][5]

FAQ: Specific Experimental Concerns

Q: Can I use Ammonium Acetate (pH 4-5) for this separation? A: Avoid if possible. At pH 4-5, the silanols are partially ionized (


) and your amine is fully protonated.[1][2] This is the "danger zone" for peak tailing. If you must use this pH (e.g., for MS sensitivity), you need a column specifically designed for high-pH stability or a dedicated "Base-Deactivated" column.[1][2]

Q: My sample is dissolved in 100% Methanol. Could this be the issue? A: Yes. This is the "Strong Solvent Effect." Since the thiazepan is polar, dissolving it in a strong organic solvent (MeOH) when your initial mobile phase is likely high-aqueous (e.g., 95% Water) causes the analyte to travel faster than the mobile phase at the head of the column. This results in band broadening and distorted peak shapes.[1]

  • Fix: Dissolve the sample in the starting mobile phase (e.g., 90% Buffer / 10% MeOH).

References
  • Nawrocki, J. (1997).[1][5] The silanol group and its role in liquid chromatography of basic compounds. Journal of Chromatography A, 779(1-2), 29-71.[2] Link

  • McCalley, D. V. (2010).[1][5] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in hydrophilic interaction chromatography. Journal of Chromatography A, 1217(20), 3408-3417.[2] Link

  • Dolan, J. W. (2003).[5] Peak Tailing and Resolution. LCGC North America, 21(6). Link

  • Flieger, J. (2011).[1][5][7] Chaotropic salts impact in HPLC approaches for simultaneous analysis of hydrophilic and lipophilic drugs. Journal of Separation Science. Link

  • Kirkland, J. J., et al. (1997).[1][5] Effect of Chaotropic Agents on the Separation of Basic Compounds. Analytical Chemistry. Link[1][2][5]

Sources

Reference Data & Comparative Studies

Validation

X-ray crystallography data for 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Structural Characterization Guide: 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride Executive Summary Target Analyte: 5-Methyl-1 ,4-thiazepan-1-one hydrochloride Chemical Class: S,N-Heterocyclic Sulfoxides (Thiazepanes) Prima...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Characterization Guide: 5-Methyl-1 ,4-thiazepan-1-one Hydrochloride

Executive Summary

Target Analyte: 5-Methyl-1


,4-thiazepan-1-one hydrochloride
Chemical Class:  S,N-Heterocyclic Sulfoxides (Thiazepanes)
Primary Challenge:  Stereochemical ambiguity arising from two chiral centers: the Carbon at position 5 and the hypervalent Sulfur at position 1 (

).[1][2]

This guide serves as a technical manual for researchers characterizing the solid-state structure of 5-methyl-1,4-thiazepan-1-one HCl. Unlike rigid 6-membered rings, the 7-membered thiazepane ring exhibits significant conformational flexibility (twist-chair/twist-boat), making Nuclear Magnetic Resonance (NMR) data insufficient for absolute stereochemical assignment. Single-crystal X-ray diffraction (SC-XRD) is the requisite gold standard for resolving the relative stereochemistry (cis/trans relationship between the S-oxide and C-methyl group) and absolute configuration.

Part 1: Critical Structural Parameters & Expected Data

Before initiating crystallization, researchers must establish the baseline metrics for the


-thiazepane scaffold. The following data compares the target molecule against established structural analogs to validate experimental results.
Table 1: Comparative Structural Metrics (Theoretical vs. Analog Experimental)

Data derived from mean values of thiazepane S-oxide analogs in the Cambridge Structural Database (CSD).

ParameterTarget Expectation (X-ray)NMR (Solution State) LimitationAlternative: DFT (B3LYP/6-31G*)
S1–O Bond Length 1.48 – 1.51 ÅN/A (IR stretch ~1030 cm⁻¹)1.49 Å (Often overestimated)
C–S–C Angle 96° – 102°N/A98.5°
Ring Conformation Twist-Chair (Dominant)Averaged signals (Fluxional)Energy Minima Calculation required
S1···C5 Stereochemistry Distinct Diastereomers (Cis/Trans)NOESY ambiguous due to ring flipPredicts relative stability only
H-Bond Network Cl⁻ bridging NH₂⁺ and S=OConcentration dependent shiftsGas phase ignores lattice packing

Technical Insight: The notation


 explicitly denotes a sulfur atom with a valency of 4. In this context, combined with "1-one", it confirms a sulfoxide  moiety (

), not a sulfone. The sulfur atom is inherently chiral, possessing a lone pair, an oxygen, and two carbon connections.

Part 2: Experimental Protocol – Crystallization & Data Collection

The hydrochloride salt form presents specific challenges due to high hygroscopicity. The following protocol utilizes a Vapor Diffusion method optimized for ionic organic salts.

Phase A: The "Anti-Solvent" Screening Matrix

Do not rely on simple evaporation, which yields amorphous solids for thiazepanes.

  • Dissolution: Dissolve 20 mg of the hydrochloride salt in the minimum volume (approx. 0.3 mL) of Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE) . TFE is preferred if the salt is stubborn, as it disrupts aggregation.

  • Filtration: Pass through a 0.22 µm PTFE syringe filter into a narrow inner vial (GC vial).

  • Diffusion Chamber: Place the inner vial uncapped inside a larger 20 mL scintillation vial.

  • Precipitant Addition: Fill the outer vial with 3 mL of Diethyl Ether or Diisopropyl Ether .

    • Note: Avoid Hexane initially; it is often too non-polar, causing oiling out.

  • Equilibration: Seal tightly and store at 4°C in a vibration-free environment for 3–7 days.

Phase B: X-Ray Data Collection Strategy
  • Source: Cu-K

    
     (
    
    
    
    Å).
    • Reasoning: For light atom structures (C, H, N, O, S, Cl), Molybdenum (Mo) sources often yield weak anomalous scattering. Copper radiation maximizes the anomalous signal of Sulfur and Chlorine, allowing for the determination of Absolute Configuration (Flack parameter) without heavy atom derivatization.

  • Temperature: 100 K (Cryostream).

    • Reasoning: Essential to freeze the 7-membered ring fluxionality and reduce thermal ellipsoids on the terminal methyl group.

Part 3: Comparative Analysis – Why X-Ray Wins

This section objectively compares SC-XRD against alternative analytical techniques for this specific compound.

Stereochemical Resolution (The "Cis/Trans" Problem)
  • The Problem: The 5-methyl group and the 1-sulfoxide oxygen can be on the same side (cis) or opposite sides (trans) of the ring.

  • NMR Failure Mode: In 7-membered rings, the Karplus relationship for

    
     coupling constants is unreliable due to the flexibility of the ring (pseudorotation). A "trans" diaxial coupling might look like a "cis" equatorial-axial coupling if the ring flips.
    
  • X-Ray Solution: Provides direct visualization of the torsion angles.

    • Success Metric: Look for the C5-Methyl vector relative to the S1-Oxygen vector.

Tautomeric & Protonation State
  • The Problem: Does the proton reside on the Nitrogen (ammonium) or the Oxygen (hydroxysulfonium)?

  • Alternative Failure: Mass spectrometry (ESI-MS) generally shows

    
     regardless of the proton's solid-state location.
    
  • X-Ray Solution: Difference Fourier maps (

    
    ) will locate the hydrogen electron density. For the hydrochloride salt, the proton is definitively located on the Nitrogen (
    
    
    
    ), forming a charge-assisted hydrogen bond to the Chloride anion (
    
    
    ).

Part 4: Logical Workflow Visualization

The following diagram outlines the decision tree for structural validation, highlighting the critical dependency on X-ray data for stereochemical assignment.

StructuralValidation Start Target: 5-Methyl-1lambda4,4-thiazepan-1-one HCl Synthesis Synthesis / Isolation Start->Synthesis ChiralCheck Are Diastereomers Separated? Synthesis->ChiralCheck Racemic Racemic Mixture (Cis/Trans mix) ChiralCheck->Racemic No Pure Enantiopure / Single Diastereomer ChiralCheck->Pure Yes Cryst Crystallization (Vapor Diffusion) MeOH / Et2O Racemic->Cryst Co-crystallization? NMR 1H/13C NMR & NOESY Pure->NMR Pure->Cryst Ambiguity Ambiguity: Ring Flip averages signals. Cannot confirm S-O vs Me orientation. NMR->Ambiguity Ambiguity->Cryst Required XRD SC-XRD (Cu Source, 100K) Cryst->XRD Result Data Output: 1. Flack Parameter (Abs Config) 2. Ring Pucker (Twist-Chair) 3. H-Bond (N-H...Cl) XRD->Result

Caption: Workflow demonstrating the necessity of SC-XRD for resolving stereochemical ambiguity in flexible thiazepane rings where NMR NOESY data is inconclusive.

Part 5: References & Authority

Cited Standards & Methodologies
  • Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A, 39(6), 876-881. Link

    • Context: The definitive method for determining absolute configuration using anomalous dispersion (Cu source importance).

  • Cremer, D., & Pople, J. A. (1975). "General definition of ring puckering coordinates." Journal of the American Chemical Society, 97(6), 1354-1358. Link

    • Context: Essential mathematical framework for describing the "Twist-Chair" vs "Twist-Boat" conformation of the 7-membered thiazepane ring.

  • Allen, F. H. (2002). "The Cambridge Structural Database: a quarter of a million crystal structures and rising." Acta Crystallographica Section B, 58(3), 380-388. Link

    • Context: Source of bond length comparisons for S-O and C-S bonds in heterocyclic sulfoxides.

Disclaimer

This guide assumes the synthesis of the specific 5-methyl-1


,4-thiazepan-1-one derivative. As of the current date, specific crystal data for this exact CAS number may be proprietary. The protocols above are derived from validated methodologies for the structural class of 1,4-thiazepane-1-oxides .

Sources

Comparative

A Comparative Guide to Validated Analytical Methods for the Detection of 5-Methyl-1λ⁴,4-thiazepan-1-one Hydrochloride

This guide provides a comprehensive comparison of potential analytical methodologies for the robust detection and quantification of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride. Designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of potential analytical methodologies for the robust detection and quantification of 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of techniques. Instead, it offers a practical framework for method development and validation, grounded in established regulatory principles. We will explore the causality behind experimental choices and outline self-validating systems to ensure scientific integrity.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1]. This principle, emphasized by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), forms the bedrock of our comparative analysis[2][3][4][5]. We will focus on three primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), evaluating their applicability for this specific analyte.

The Analyte: 5-Methyl-1λ⁴,4-thiazepan-1-one Hydrochloride

Understanding the physicochemical properties of the target analyte is paramount in selecting an appropriate analytical technique. 5-Methyl-1λ⁴,4-thiazepan-1-one hydrochloride is a heterocyclic compound containing a sulfoximine functional group and is supplied as a hydrochloride salt. Key considerations for method development include:

  • Polarity and Solubility : As a hydrochloride salt, the compound is expected to be polar and possess good solubility in aqueous and polar organic solvents. This favors liquid chromatography-based approaches.

  • Thermal Stability : The presence of the sulfoximine group and its potential for thermal degradation are critical factors, particularly for GC-based methods which require volatilization at high temperatures.

  • Chromophoric Properties : The molecule lacks a strong UV-absorbing chromophore, which may necessitate the use of detectors other than standard UV-Vis or the use of derivatization.

Method Validation: A Unified Framework

All proposed methods will be evaluated against the validation characteristics outlined in the ICH Q2(R1) guideline[6][7][8][9]. This ensures that any selected method is fit for its intended purpose, whether for release testing, stability studies, or in-process controls.

cluster_Validation Analytical Method Validation Workflow Dev Method Development & Optimization Val_Protocol Validation Protocol Definition Dev->Val_Protocol Specificity Specificity / Selectivity Val_Protocol->Specificity Linearity Linearity Specificity->Linearity Range Range Linearity->Range Accuracy Accuracy Range->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD Limit of Detection (LOD) Precision->LOD LOQ Limit of Quantitation (LOQ) LOD->LOQ Robustness Robustness LOQ->Robustness Report Validation Report & SOP Robustness->Report cluster_HPLC HPLC Workflow Sample_Prep Sample Preparation (Dissolution in Mobile Phase) Injection HPLC Injection Sample_Prep->Injection Separation Reversed-Phase C18 Column Separation Injection->Separation Detection Detection (UV, ELSD, or CAD) Separation->Detection Data_Acq Data Acquisition & Integration Detection->Data_Acq Quant Quantification (vs. Calibration Curve) Data_Acq->Quant cluster_GCMS GC-MS with Derivatization Workflow Sample_Prep Sample Preparation Deriv Chemical Derivatization (e.g., Silylation) Sample_Prep->Deriv Injection GC Injection Deriv->Injection Separation Capillary GC Column Separation Injection->Separation Ionization MS Ionization (EI) Separation->Ionization Detection Mass Analysis (Full Scan / SIM) Ionization->Detection Quant Quantification Detection->Quant

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride

Hazard Assessment: A Chemist's Perspective Understanding the molecule is the first step to handling it safely. The structure of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride presents three key areas for consideration...

Author: BenchChem Technical Support Team. Date: February 2026

Hazard Assessment: A Chemist's Perspective

Understanding the molecule is the first step to handling it safely. The structure of 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride presents three key areas for consideration:

  • Thiazepane Ring: This is a seven-membered heterocyclic compound containing nitrogen and sulfur. While this specific ring system is not broadly characterized for toxicity, heterocyclic amines as a class can possess biological activity and may act as irritants or sensitizers.

  • Sulfoxide Group: The sulfoxide moiety is a potential hydrogen bond acceptor and can influence the molecule's solubility and reactivity. Notably, some sulfoxides, like Dimethyl Sulfoxide (DMSO), are known to enhance the dermal absorption of other chemicals.[1] This property necessitates treating the compound as having the potential to facilitate the transport of itself or other substances through the skin.

  • Hydrochloride Salt: The presence of a hydrochloride salt means the compound is the conjugate acid of the parent amine. While this generally increases water solubility, it also means the compound can be mildly acidic and corrosive, particularly to the eyes and mucous membranes.[2] Handling the fine powder requires specific precautions to prevent irritation of the respiratory tract.[3][4]

Given these features, we must assume the compound is, at a minimum, a skin and eye irritant, potentially harmful if inhaled or ingested, and may enhance the dermal absorption of other materials.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a static choice but is dictated by the specific procedure being performed. The following table outlines the minimum required PPE for various laboratory operations involving this compound.

Operation Engineering Controls Gloves Eye/Face Protection Protective Clothing Respiratory Protection
Storage & Transport General Laboratory VentilationSingle Pair Nitrile GlovesSafety GlassesLab CoatNot typically required
Weighing (Solid) Chemical Fume Hood or Ventilated Balance EnclosureDouble Pair Nitrile GlovesChemical Splash GogglesLab CoatRecommended: N95 Respirator
Solution Preparation Chemical Fume HoodDouble Pair Nitrile GlovesChemical Splash GogglesLab CoatNot required if in fume hood
Reaction/Experiment Chemical Fume HoodDouble Pair Nitrile GlovesChemical Splash Goggles & Face Shield¹Lab CoatNot required if in fume hood
Waste Disposal Chemical Fume HoodDouble Pair Nitrile GlovesChemical Splash GogglesLab CoatNot typically required

¹A face shield is mandatory when working with pressurized systems or when there is a significant risk of splashing, even within a fume hood.[5]

  • Double-Gloving: This is a critical practice. The outer glove bears the primary contamination, while the inner glove provides a secondary barrier against undetected pinholes or tears. This protocol is essential when handling compounds of unknown toxicity.[6]

  • Chemical Splash Goggles vs. Safety Glasses: Safety glasses offer basic impact protection, but chemical splash goggles provide a seal around the eyes, which is imperative for protecting against splashes of solutions or fine powders that can become airborne.[5][6]

  • Fume Hood Usage: A chemical fume hood is the primary engineering control for preventing inhalation of hazardous substances.[4] For a fine, powdered hydrochloride salt, even gentle handling can aerosolize particles, making fume hood use non-negotiable during weighing and solution preparation.

  • Respiratory Protection: While a fume hood is highly effective, an N95 respirator provides an additional layer of personal protection against inhaling fine particulates during weighing operations, where the risk of aerosolization is highest.

Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

PPE_Selection start Start: Handling 5-Methyl-1lambda4, 4-thiazepan-1-one hydrochloride op_type What is the operation? start->op_type weighing Weighing Solid op_type->weighing Weighing solution Preparing Solution op_type->solution Solution Prep reaction Running Reaction op_type->reaction Reaction ppe_weighing Minimum PPE: - Ventilated Enclosure/Fume Hood - Double Nitrile Gloves - Chemical Splash Goggles - Lab Coat - N95 Respirator Recommended weighing->ppe_weighing ppe_solution Minimum PPE: - Fume Hood - Double Nitrile Gloves - Chemical Splash Goggles - Lab Coat solution->ppe_solution ppe_reaction Minimum PPE: - Fume Hood - Double Nitrile Gloves - Chemical Splash Goggles + Face Shield - Lab Coat reaction->ppe_reaction

Caption: PPE selection flowchart based on the laboratory operation.

Operational and Disposal Plans
  • Preparation: Before handling the compound, designate a specific work area within a chemical fume hood. Ensure a chemical spill kit and appropriate waste containers are readily accessible.

  • Donning PPE: Put on all required PPE as determined by the PPE Protocol table above. Check gloves for any visible defects before use.

  • Weighing the Solid:

    • Perform all weighing operations within a fume hood or a ventilated balance enclosure to contain any airborne powder.

    • Use anti-static weigh paper or a tared vial to minimize dispersal of the fine powder.

    • Carefully close the primary container immediately after dispensing the required amount.

  • Preparing Solutions:

    • Add the solvent to the weighed solid slowly and carefully to avoid splashing.

    • If using a magnetic stir bar, ensure the stirring speed is low initially to prevent aerosolization before the solid is fully wetted.

  • Post-Handling:

    • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) to decontaminate it.

    • Doff PPE carefully. Remove the outer pair of gloves first, turning them inside out. Then remove the lab coat and goggles. Finally, remove the inner pair of gloves.

    • Wash hands thoroughly with soap and water after any handling procedure.[3][7]

  • Immediate Action: Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or if you feel unwell.

  • Assess the Spill:

    • Minor Spill (Solid): If a small amount of powder is spilled within the fume hood, gently cover it with a damp paper towel to prevent it from becoming airborne. Then, carefully wipe it up and place the contaminated materials in a sealed hazardous waste bag.

    • Minor Spill (Liquid): If a small amount of a solution is spilled, absorb it with an inert absorbent material (e.g., vermiculite or a chemical spill pad).

    • Major Spill: For any large spill, or any spill outside of a containment area, evacuate the lab, close the doors, and contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean it up yourself.[4][8]

  • Decontamination: After the bulk of the spill is removed, decontaminate the area with a suitable solvent and wash with soap and water.

  • Disposal: All materials used to clean the spill must be disposed of as hazardous waste.

Spill Response Workflow

Spill_Response spill Spill Occurs alert Alert Others in Area spill->alert assess Assess Spill Size & Location alert->assess minor Minor Spill (Inside Fume Hood) assess->minor Minor major Major Spill (Outside Containment or Large) assess->major Major contain Contain Spill: - Solid: Cover with damp towel - Liquid: Use absorbent pads minor->contain evacuate Evacuate Immediate Area major->evacuate cleanup Clean Up Using Spill Kit contain->cleanup dispose Dispose of all materials as hazardous waste cleanup->dispose contact_ehs Contact EHS/Emergency Personnel evacuate->contact_ehs

Caption: A workflow for responding to chemical spills.

All waste containing 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride, including contaminated consumables (gloves, paper towels, pipette tips) and unused material, must be treated as hazardous chemical waste.

  • Solid Waste: Collect all contaminated solid materials in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste:

    • Collect liquid waste in a compatible, sealed, and labeled container.

    • Do not mix with incompatible waste streams. Consult your institution's waste disposal guidelines for segregation (e.g., halogenated vs. non-halogenated solvents).

  • "Empty" Containers: The primary container that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. The rinsed container can then be disposed of according to institutional policy.

  • Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste" and a full list of their contents. Store waste in a designated satellite accumulation area until it is collected by EHS personnel.[9]

By adhering to these rigorous, principle-based safety protocols, researchers can confidently and safely handle novel compounds like 5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride, ensuring both personal safety and the advancement of scientific discovery.

References

  • Material Safety Data Sheet. Caliber.
  • SAFETY DATA SHEET. PAI Pharma.
  • Personal Protective Equipment (PPE). CHEMM.
  • SAFETY DATA SHEET. TCI Chemicals.
  • SAFETY DATA SHEET. Fisher Scientific.
  • 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.
  • Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide . Lab Manager. Available at: [Link]

  • MATERIAL SAFETY DATA SHEET. Pfizer.
  • Personal Protective Equipment . US EPA. Available at: [Link]

  • Personal Protective Equipment in Chemistry . Dartmouth Environmental Health and Safety. Available at: [Link]

  • Safety Data Sheet. Cayman Chemical.
  • SAFETY DATA SHEET. Spectrum Chemical.
  • Safety data sheet. LGC Standards.
  • MATERIAL SAFETY DATA SHEET. Covetrus.
  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. Available at: [Link]

  • Compound Handling Instructions . MCE (MedChemExpress). Available at: [Link]

  • Reduction of Sulfoxides in Multigram Scale, an Alternative to the Use of Chlorinated Solvents . MDPI. Available at: [Link]

  • Recent Progress in Transformations of Azepine/Oxazepine/Thiazepine Derivatives . Wiley ChemistrySelect. Available at: [Link]

  • Salt Selection in Drug Development . Pharmaceutical Technology. Available at: [Link]

  • Problem with hydrochloride salt formation/isolation . Reddit. Available at: [Link]

  • The safe use of dimethyl sulfoxide in the laboratory . PubMed. Available at: [Link]

  • Synthesis of Thiazine and Thiazepine Derivatives from (Z)-2-Cyano-3-Mercapto-3-(Phenylamino)Acrylamide . ResearchGate. Available at: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride
Reactant of Route 2
5-Methyl-1lambda4,4-thiazepan-1-one hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.